Cas no 3968-96-5 (2-Cyclohexen-1-one, 3,5,5-trimethyl-, oxime, (E)-)

• Product Name: 2-Cyclohexen-1-one, 3,5,5-trimethyl-, oxime, (E)-
• CAS No: 3968-96-5
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 1514622
• Update Time: 2024-08-24

2-Cyclohexen-1-one, 3,5,5-trimethyl-, oxime, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3,5,5-trimethyl-, oxime, (E)-
• 2-Cyclohexen-1-one, 3,5,5-trimethyl-, oxime, (1E)-

• Inchi： 1S/C9H15NO/c1-7-4-8(10-11)6-9(2,3)5-7/h4,11H,5-6H2,1-3H3/b10-8-
• InChI Key： ZJOPWRYFFJYLHJ-NTMALXAHSA-N
• SMILES： C1(=N/O)/CC(C)(C)CC(C)=C/1

Computed Properties

• Exact Mass: 153.11545

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Melting Point: 90-92 °C
• Boiling Point: 243.2±23.0 °C(Predicted)
• PSA: 32.59
• pka: 12.03±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes